molecular formula C₂₃H₃₂O₅S B1144552 Cortisol 21-Thiolacetate CAS No. 74755-63-8

Cortisol 21-Thiolacetate

Cat. No. B1144552
CAS RN: 74755-63-8
M. Wt: 420.56
InChI Key:
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Description

Cortisol 21-Thiolacetate is an intermediate in the synthesis of Tixocortol, an anti-inflammatory agent . It is also used in fluorescent chemoaffinity labeling . The molecular weight is 420.56 and the molecular formula is C23H32O5S . It appears as a white solid and is soluble in Acetone and DMSO .


Synthesis Analysis

Cortisol 21-Thiolacetate is synthesized from the lipid cholesterol . The process involves the endocrine activity of the gonads and adrenal glands . The synthesis of cortisol is regulated by the hypothalamus-pituitary-adrenal (HPA) axis .


Molecular Structure Analysis

The molecular structure of Cortisol 21-Thiolacetate is similar to that of cortisol, with an additional thiolacetate group . The molecular formula is C23H32O5S .


Chemical Reactions Analysis

Cortisol 21-Thiolacetate is involved in various chemical reactions. For instance, colorimetric analysis, which relies on a chemical reaction to facilitate a change in visible color, is a strategy for detecting cortisol .


Physical And Chemical Properties Analysis

Cortisol 21-Thiolacetate is a white solid . It is soluble in Acetone and DMSO . The molecular weight is 420.56 and the molecular formula is C23H32O5S .

Mechanism of Action

Cortisol 21-Thiolacetate likely shares a similar mechanism of action with cortisol. Cortisol binds to the glucocorticoid receptor, mediating changes in gene expression that lead to multiple downstream effects over hours to days .

Future Directions

Future research could focus on the impact of cortisol on the development of sarcopenia , the role of cortisol in chronic stress, neurodegenerative diseases, and psychological disorders , and the potential for cortisol conditioning in humans .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for Cortisol 21-Thiolacetate involves the conversion of cortisol to its 21-thiol derivative through a series of reactions, followed by acetylation of the thiol group with acetic anhydride.", "Starting Materials": [ "Cortisol", "Thionyl chloride", "Sodium acetate", "Acetic anhydride", "Methanol", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate" ], "Reaction": [ "Cortisol is reacted with thionyl chloride in methanol to form cortisol 21-chloro derivative.", "The 21-chloro derivative is then treated with sodium acetate in acetic anhydride to form cortisol 21-acetate derivative.", "The 21-acetate derivative is then reacted with sodium bicarbonate in methanol to form cortisol 21-thiol derivative.", "The thiol group of the 21-thiol derivative is then acetylated with acetic anhydride in diethyl ether and hydrochloric acid to form Cortisol 21-Thiolacetate." ] }

CAS RN

74755-63-8

Product Name

Cortisol 21-Thiolacetate

Molecular Formula

C₂₃H₃₂O₅S

Molecular Weight

420.56

synonyms

11β,17-Dihydroxy-21-mercaptoprogesterone 21-Acetate;  11β,17-Dihydroxy-21-mercaptopregn-4-ene-3,20-dione 21-Acetate;  (11β)-21-(Acetylthio)-11,17-dihydroxypregn-4-ene-3,20-dione; 

Origin of Product

United States

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